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Compound of Interest

Compound Name: 1,2,3-Tribromobenzene

Cat. No.: B042115 Get Quote

For researchers, scientists, and drug development professionals, the meticulous management

of chemical waste is paramount to ensuring laboratory safety and environmental compliance.

This guide provides detailed, step-by-step procedures for the proper disposal of 1,2,3-
Tribromobenzene, a halogenated aromatic compound. Adherence to these protocols is

essential to mitigate risks and maintain a safe research environment.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is crucial to handle 1,2,3-Tribromobenzene with

appropriate safety measures. This compound is known to cause skin, eye, and respiratory

irritation.[1][2] Always operate in a well-ventilated area or within a certified chemical fume hood.

[1][3][4] Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a laboratory coat, must be worn at all times to prevent exposure.[2][4]

Quantitative Data and Hazard Profile
The following table summarizes key physical and chemical properties and hazard

classifications for 1,2,3-Tribromobenzene, which inform its proper handling and disposal.
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Property Value Source

Chemical Formula C₆H₃Br₃ PubChem

CAS Number 608-21-9 PubChem

Physical State Solid Sigma-Aldrich

Melting Point 85-88 °C Sigma-Aldrich

Boiling Point 276 °C Sigma-Aldrich

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH413: May

cause long lasting harmful

effects to aquatic life

[2]

Disposal Code

P501: Dispose of

contents/container to an

approved waste disposal plant

[1][5]

Experimental Protocol for Waste Disposal
The proper disposal of 1,2,3-Tribromobenzene waste involves segregation, containment, and

transfer. The following protocol outlines the necessary steps for laboratory personnel.

Materials:

Designated and labeled "Halogenated Organic Waste" container (must be chemically

compatible, e.g., polyethylene)[6][7][8]

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Chemical fume hood

Spill kit with inert absorbent material (e.g., sand, vermiculite)[1]
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Hazardous waste labels/tags provided by your institution's Environmental Health and Safety

(EHS) department

Procedure:

Waste Segregation:

Identify the waste containing 1,2,3-Tribromobenzene. As a brominated compound, it is

classified as a halogenated organic waste.[4][6][8]

Crucially, do not mix halogenated organic waste with non-halogenated organic waste.[6][8]

The disposal methods and costs for these waste streams are significantly different.[6][9]

Waste Collection:

All handling of open containers of 1,2,3-Tribromobenzene waste must be conducted

within a chemical fume hood to minimize inhalation exposure.[4][6]

Carefully transfer the waste into the designated "Halogenated Organic Waste" container.

Avoid splashing.

Ensure the waste container is not filled beyond 90% capacity to allow for vapor expansion.

Container Management:

Keep the waste container tightly sealed when not in use.[1][6][10]

Properly label the container with a hazardous waste tag as soon as the first drop of waste

is added.[6] The label must clearly identify the contents, including "1,2,3-
Tribromobenzene," and list all other components and their approximate percentages.[8]

[10]

Store the sealed container in a designated satellite accumulation area within the

laboratory. This area should be away from incompatible materials and in secondary

containment to catch any potential leaks.[6][7]

Disposal of Empty Containers:
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Empty containers that previously held 1,2,3-Tribromobenzene are also considered

hazardous waste.

These containers must be triple-rinsed with a suitable solvent. The rinsate from the first

rinse must be collected and disposed of as halogenated organic waste.[10][11] For highly

toxic chemicals, the first three rinses must be collected.[10]

After rinsing and air-drying, obliterate or remove the original label.[11] The container can

then be disposed of according to institutional guidelines for clean glassware or plastic.

Request for Pickup:

Once the waste container is full, complete the hazardous waste tag and submit a waste

pickup request to your institution's EHS department.[10][12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1,2,3-Tribromobenzene.
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Figure 1. Disposal Workflow for 1,2,3-Tribromobenzene
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Caption: Disposal Workflow for 1,2,3-Tribromobenzene.
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Spill Management
In the event of a spill, evacuate the immediate area and ensure proper ventilation.[13] Remove

all sources of ignition.[1] Contain the spill with an inert absorbent material such as sand, silica

gel, or vermiculite.[1][3] Use non-sparking tools to sweep up the absorbed material and place it

into a suitable, sealed container for disposal as hazardous waste.[1] Do not allow the chemical

to enter the environment or drains.[1] Contaminated clothing should be removed and washed

before reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 1,2,3-Tribromobenzene: A Safety
and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042115#1-2-3-tribromobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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